Cas no 2060000-08-8 (2-{spiro2.5octan-6-yl}aniline)

• Product Name: 2-{spiro2.5octan-6-yl}aniline
• CAS No: 2060000-08-8
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• MDL: MFCD30488397
• CID: 5173373
• PubChem ID: 125449462
• Update Time: 2025-07-23

2-{spiro2.5octan-6-yl}aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-spiro[2.5]oct-6-yl-
• 2-{spiro2.5octan-6-yl}aniline

• MDL： MFCD30488397
• Inchi： 1S/C14H19N/c15-13-4-2-1-3-12(13)11-5-7-14(8-6-11)9-10-14/h1-4,11H,5-10,15H2
• InChI Key： HBJYDZWTELLGAL-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC=C1C1CCC2(CC2)CC1

Additional information on 2-{spiro2.5octan-6-yl}aniline

Comprehensive Overview of 2-{Spiro[2.5]Octan-6-Yl}Aniline (CAS No. 2060000-08-8): Properties, Applications, and Industry Insights

The chemical compound 2-{Spiro[2.5]Octan-6-Yl}Aniline (CAS No. 2060000-08-8) has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceutical and material science research. As a spirocyclic aniline derivative, this molecule combines the reactivity of an aromatic amine with the steric constraints of a spiro[2.5]octane framework, making it particularly valuable for designing novel drug candidates and functional materials.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of structurally constrained amines like 2-{Spiro[2.5]Octan-6-Yl}Aniline. Researchers are increasingly searching for terms such as "spirocyclic amine synthesis", "constrained aniline derivatives", and "CAS 2060000-08-8 applications" as the pharmaceutical industry seeks to overcome challenges related to molecular flexibility and target selectivity. The rigid spiro[2.5]octane scaffold in this compound provides valuable three-dimensional control that can enhance binding affinity while reducing entropic penalties in molecular interactions.

The synthesis of 2-{Spiro[2.5]Octan-6-Yl}Aniline typically involves multi-step organic transformations starting from readily available cyclohexane derivatives. Key synthetic challenges include the construction of the spiro[2.5]octane core and subsequent introduction of the aniline functionality at the 2-position. Modern green chemistry approaches are being explored to optimize these synthetic routes, addressing growing industry concerns about sustainable chemical production and atom economy.

In pharmaceutical applications, 2-{Spiro[2.5]Octan-6-Yl}Aniline serves as a valuable building block for central nervous system (CNS) drug development. Its structural features make it particularly suitable for crossing the blood-brain barrier, with researchers investigating its potential in treating neurological disorders. The compound's conformational restriction offers advantages in developing more selective receptor modulators, a hot topic in current precision medicine research.

Material scientists have also explored CAS 2060000-08-8 for developing advanced polymeric materials and liquid crystal systems. The compound's ability to introduce both aromatic and aliphatic characteristics while maintaining molecular rigidity makes it attractive for creating materials with tailored thermal and mechanical properties. These applications align with growing market demands for high-performance specialty chemicals in electronics and coatings industries.

Analytical characterization of 2-{Spiro[2.5]Octan-6-Yl}Aniline typically involves a combination of NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its unique three-dimensional structure. Recent advances in automated structure elucidation tools have made the identification and purity assessment of such complex molecules more efficient, addressing common search queries about "spiro compound analysis techniques".

From a commercial perspective, the global market for specialty aniline derivatives like CAS 2060000-08-8 is projected to grow steadily, driven by increasing R&D investments in both pharmaceutical and advanced materials sectors. Suppliers are focusing on custom synthesis capabilities to meet diverse research needs, while maintaining compliance with evolving chemical safety regulations and quality standards.

Future research directions for 2-{Spiro[2.5]Octan-6-Yl}Aniline may explore its potential in catalysis and asymmetric synthesis, leveraging its chiral spirocyclic framework. The compound's unique geometry could enable novel reaction pathways, addressing current interests in stereoselective transformations and chiral auxiliary development. These potential applications align with frequent search terms like "spiro compounds in catalysis" and "chiral amine applications".

For researchers working with 2-{Spiro[2.5]Octan-6-Yl}Aniline, proper handling and storage recommendations include protection from light and moisture to maintain stability. While not classified as hazardous under standard conditions, standard laboratory precautions for amine-containing compounds should be followed, including the use of appropriate personal protective equipment.

The continued interest in CAS 2060000-08-8 reflects broader trends in chemical research favoring structurally complex, three-dimensional building blocks. As synthetic methodologies advance and analytical techniques improve, 2-{Spiro[2.5]Octan-6-Yl}Aniline is poised to play an increasingly important role in developing next-generation pharmaceuticals and functional materials, making it a compound worth watching in coming years.